Cas no 951907-14-5 (3-fluoro-4-(1H-imidazol-1-yl)phenylmethanamine)

• Product Name: 3-fluoro-4-(1H-imidazol-1-yl)phenylmethanamine
• CAS No: 951907-14-5
• MF: C₁₀H₁₀FN₃
• MW: 191.204905033112
• CID: 4667011
• Update Time: 2025-10-30

3-fluoro-4-(1H-imidazol-1-yl)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• [3-fluoro-4-(1H-imidazol-1-yl)phenyl]methanamine
• (3-fluoro-4-imidazol-1-ylphenyl)methanamine
• (3-Fluoro-4-(1H-imidazol-1-yl)phenyl)methanamine
• BNB90714
• 1-[3-fluoro-4-(1H-imidazol-1-yl)phenyl]methanamine
• 3-fluoro-4-(1H-imidazol-1-yl)phenylmethanamine

• Inchi： 1S/C10H10FN3/c11-9-5-8(6-12)1-2-10(9)14-4-3-13-7-14/h1-5,7H,6,12H2
• InChI Key： JUTIXVFSGDRBRN-UHFFFAOYSA-N
• SMILES： FC1C=C(CN)C=CC=1N1C=NC=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• XLogP3: 0.6
• Topological Polar Surface Area: 43.8

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Boiling Point: 339.1±37.0 °C at 760 mmHg

3-fluoro-4-(1H-imidazol-1-yl)phenylmethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 3-fluoro-4-(1H-imidazol-1-yl)phenylmethanamine

Professional Introduction to 3-Fluoro-4-(1H-imidazol-1-yl)phenylmethanamine (CAS No. 951907-14-5)

3-Fluoro-4-(1H-imidazol-1-yl)phenylmethanamine, a compound with the chemical identifier CAS No. 951907-14-5, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both a fluoro substituent and an imidazole ring moiety imparts distinct chemical properties that make it a promising candidate for further exploration.

The structural framework of 3-fluoro-4-(1H-imidazol-1-yl)phenylmethanamine consists of a phenyl ring substituted at the 3-position with a fluoro group, while the 4-position is linked to a 1H-imidazole ring. This configuration not only enhances the molecule's solubility and bioavailability but also influences its interactions with biological targets. The fluoro atom, known for its ability to modulate metabolic stability and binding affinity, plays a crucial role in fine-tuning the pharmacokinetic properties of the compound.

The imidazole ring, a common pharmacophore in drug discovery, contributes to the compound's ability to engage with various biological receptors and enzymes. Recent studies have highlighted the imidazole scaffold's versatility in designing molecules with therapeutic potential, particularly in the realms of antiviral and anticancer agents. The combination of these two functional groups in 3-fluoro-4-(1H-imidazol-1-yl)phenylmethanamine suggests that it may exhibit multiple modes of action, making it a valuable asset in the development of novel therapeutics.

In the context of contemporary pharmaceutical research, 3-fluoro-4-(1H-imidazol-1-yl)phenylmethanamine has been investigated for its potential role in addressing various diseases. For instance, its structural features align well with those of known bioactive compounds that target enzymes and receptors involved in inflammatory pathways. The< strong>fluoro substitution enhances binding affinity to these targets, potentially leading to more effective therapeutic outcomes.

Moreover, the compound's design aligns with emerging trends in drug development that emphasize targeted therapy and personalized medicine. The precise arrangement of functional groups in 3-fluoro-4-(1H-imidazol-1-yl)phenylmethanamine allows for selective interaction with specific biological pathways, minimizing off-target effects and improving patient safety. This characteristic is particularly relevant in the treatment of complex diseases where precision is paramount.

The synthesis of 3-fluoro-4-(1H-imidazol-1-yl)phenylmethanamine involves sophisticated organic reactions that highlight the expertise required in medicinal chemistry. The process typically involves multi-step synthetic routes, including condensation reactions, nucleophilic substitutions, and protective group strategies. These synthetic methodologies ensure high purity and yield, which are critical for subsequent preclinical and clinical evaluations.

Evaluation of 3-fluoro-4-(1H-imidazol-1-yl)phenylmethanamine has been conducted through various biochemical assays to assess its efficacy and safety profiles. Preliminary studies indicate that the compound exhibits promising activity against certain enzymatic targets relevant to diseases such as cancer and inflammation. Additionally, its metabolic stability has been assessed through computational modeling and experimental techniques, providing insights into its potential pharmacokinetic behavior.

The integration of computational chemistry into drug discovery has significantly accelerated the development process for compounds like 3-fluoro-4-(1H-imidazol-1-yl)phenylmethanamine. Advanced algorithms predict molecular interactions and optimize lead structures before experimental validation. This approach not only saves time but also reduces costs associated with traditional trial-and-error methods.

The role of computational tools extends beyond initial design phases; they are also instrumental in optimizing synthetic routes and predicting adverse effects. By leveraging machine learning models trained on vast datasets of bioactive compounds, researchers can identify potential liabilities early in the development process, ensuring that only the most promising candidates advance to further testing.

In conclusion, 3-fluoro-4-(1H-imidazol-1-yllphenylmethanamine (CAS No. 951907-14-5) stands out as a compelling molecule with significant therapeutic potential. Its unique structural features, including the presence of both a fluoro substituent and an imidazole ring moiety, make it an attractive candidate for further exploration in drug development. The combination of experimental techniques and computational methodologies ensures that this compound is thoroughly evaluated for its efficacy and safety profiles.